Cas no 74043-99-5 (Benzenesulfonic acid, 2-[[(4-nitrophenyl)hydrazono]methyl]-)

• Product Name: Benzenesulfonic acid, 2-[[(4-nitrophenyl)hydrazono]methyl]-
• CAS No: 74043-99-5
• MF: C₁₃H₁₁N₃O₅S
• MW: 321.308541536331
• CID: 1768720
• Update Time: 2024-11-27

Benzenesulfonic acid, 2-[[(4-nitrophenyl)hydrazono]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 2-[[(4-nitrophenyl)hydrazono]methyl]-
• Benzenesulfonic acid, 2-[[2-(4-nitrophenyl)hydrazinylidene]methyl]-

• Inchi： 1S/C13H11N3O5S/c17-16(18)12-7-5-11(6-8-12)15-14-9-10-3-1-2-4-13(10)22(19,20)21/h1-9,15H,(H,19,20,21)
• InChI Key： IWLCZNNJVQLBHI-UHFFFAOYSA-N
• SMILES： C1(S(O)(=O)=O)=CC=CC=C1C=NNC1=CC=C([N+]([O-])=O)C=C1

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• pka: -1.58±0.30(Predicted)